Cas no 623547-65-9 (4-tert-butyl-1,3-dihydro-2H-imidazol-2-one)

4-tert-Butyl-1,3-dihydro-2H-imidazol-2-one is a heterocyclic organic compound featuring a substituted imidazolone core. Its tert-butyl group enhances steric hindrance, influencing reactivity and stability in synthetic applications. This compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing nitrogen-containing heterocycles. The imidazolone scaffold is known for its versatility in medicinal chemistry, often contributing to bioactive molecule development. The tert-butyl substitution may improve solubility and metabolic stability in derived compounds. Handling requires standard precautions for organic intermediates, with stability under recommended storage conditions. Its synthetic utility lies in selective functionalization opportunities at the imidazolone ring.
4-tert-butyl-1,3-dihydro-2H-imidazol-2-one structure
623547-65-9 structure
Product Name:4-tert-butyl-1,3-dihydro-2H-imidazol-2-one
CAS No:623547-65-9
MF:C7H12N2O
MW:140.182981491089
MDL:MFCD07357406
CID:956535
PubChem ID:17750060
Update Time:2025-06-09

4-tert-butyl-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(tert-Butyl)-1H-imidazol-2(3H)-one
    • 4-tert-Butyl-1,3-dihydro-2H-imidazol-2-one
    • 4-TERT-BUTYL-1,3-DIHYDRO-IMIDAZOL-2 -ONE
    • 4-tert-butyl-1,3-dihydroimidazol-2-one
    • 5-tert-butyl-1H-imidazol-2-ol
    • STK503560
    • SCHEMBL16865834
    • MFCD07357406
    • 4-(TERT-BUTYL)-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
    • A923002
    • EN300-359801
    • LS-02155
    • SCHEMBL16770411
    • 4-tert-Butyl-1,3-dihydro-imidazol-2-one
    • DTXSID80590212
    • SCHEMBL8931984
    • 623547-65-9
    • AKOS005171609
    • 4-tert-butyl-2,3-dihydro-1H-imidazol-2-one
    • ALBB-005839
    • 4-tert-butyl-1,3-dihydro-2H-imidazol-2-one
    • MDL： MFCD07357406
    • Inchi： 1S/C7H12N2O/c1-7(2,3)5-4-8-6(10)9-5/h4H,1-3H3,(H2,8,9,10)
    • InChI Key： GGHBCYJQKCJGOD-UHFFFAOYSA-N
    • SMILES： O=C1NC=C(C(C)(C)C)N1

Computed Properties

  • Exact Mass: 140.09500
  • Monoisotopic Mass: 140.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.04
  • Refractive Index: 1.482
  • PSA: 48.65000
  • LogP: 1.00050

4-tert-butyl-1,3-dihydro-2H-imidazol-2-one Security Information

  • HazardClass：IRRITANT
  • Storage Condition：(BD172623)

4-tert-butyl-1,3-dihydro-2H-imidazol-2-one Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-tert-butyl-1,3-dihydro-2H-imidazol-2-one Pricemore >>

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abcr
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abcr
AB267083-5 g
4-tert-Butyl-1,3-dihydro-2H-imidazol-2-one
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 €1,362.20 2023-07-20
Chemenu
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